Cas no 1249227-50-6 (1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1249227-50-6
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD16747760
• CID: 4581126
• PubChem ID: 62402024
• Update Time: 2024-03-01

1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-Isopropyl-1H-[1,2,3]triazol-4-yl)-methanol
• 1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

• MDL： MFCD16747760
• Inchi： 1S/C6H11N3O/c1-5(2)9-3-6(4-10)7-8-9/h3,5,10H,4H2,1-2H3
• InChI Key： VWUSXTIUSAVEAQ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(CO)N=N1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.0 g/cm3
• Melting Point: Not available
• Boiling Point: 272.6±0.0 °C at 760 mmHg
• Flash Point: 118.7±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles